Cas no 937366-55-7 (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

• Product Name: 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• CAS No: 937366-55-7
• MF: C₁₃H₁₇BN₂O₂
• MW: 244.097283124924
• MDL: MFCD07368014
• CID: 999991
• PubChem ID: 53406645
• Update Time: 2025-11-01

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-1H-INDAZOLE
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• SCHEMBL15504185
• AT16497
• BS-29787
• 937366-55-7
• SCHEMBL1104787
• MB04416
• indazole boronic acid pinacol ester
• 1H-Indazole-3-boronic acid pinacol ester
• UWAAHKNOJPKHNF-UHFFFAOYSA-N
• MFCD07368014
• ETHYL2-BROMO-2,3,3,3-TETRAFLUOROPROPIONATE
• DTXSID60695719
• AKOS025293845
• 1607787-21-2
• 3-Indazoleboronic Acid Pinacol Ester
• SY279723

• MDL： MFCD07368014
• Inchi： 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)11-9-7-5-6-8-10(9)15-16-11/h5-8H,1-4H3,(H,15,16)
• InChI Key： UWAAHKNOJPKHNF-UHFFFAOYSA-N
• SMILES： O1B(C2=C3C=CC=CC3=NN2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 244.1383080g/mol
• Monoisotopic Mass: 244.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

Recent Advances in the Study of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS: 937366-55-7)

The compound 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS: 937366-55-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic ester derivative of indazole serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the context of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). Recent studies have highlighted its role in the development of novel therapeutic agents targeting cancer and inflammatory diseases.

Recent research has focused on the synthetic utility of 937366-55-7 in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of indazole-based kinase inhibitors, showcasing its potential in the development of next-generation anticancer drugs. The study reported a 75% yield in the coupling reaction with aryl halides, underscoring its reliability as a synthetic building block.

In addition to its synthetic applications, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole has been investigated for its direct biological activity. A 2024 preprint in BioRxiv revealed that this compound exhibits moderate inhibitory activity against JAK2 kinase (IC50 = 3.2 μM), suggesting potential applications in myeloproliferative disorders. The study employed molecular docking simulations to elucidate the binding mode of the compound within the ATP-binding site of JAK2, providing valuable insights for structure-activity relationship (SAR) optimization.

The stability and pharmacokinetic properties of 937366-55-7 have also been subjects of recent investigation. A comparative study published in European Journal of Pharmaceutical Sciences (2023) examined its metabolic stability in human liver microsomes, reporting a half-life of 42 minutes. While this suggests moderate metabolic stability, researchers have proposed structural modifications to improve its drug-like properties, particularly through the introduction of fluorine substituents on the indazole ring.

Emerging applications of this compound extend beyond small molecule therapeutics. A groundbreaking 2024 study in Nature Chemical Biology demonstrated its utility in the development of heterobifunctional degraders. The boronic acid moiety of 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole was successfully conjugated to E3 ligase ligands to create novel PROTACs targeting estrogen receptor alpha (ERα), achieving >90% degradation at 100 nM concentration in MCF-7 cells.

Looking forward, the unique chemical properties of 937366-55-7 position it as a valuable tool in chemical biology. Current research directions include its application in bioorthogonal chemistry for target identification and its potential as a boron delivery agent for boron neutron capture therapy (BNCT). The compound's versatility ensures it will remain a focus of medicinal chemistry research in the coming years, with particular emphasis on improving its selectivity and pharmacokinetic profile for therapeutic applications.